2-Methyl-3-((methylsulfonyl)methyl)azetidine

Specification

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 2-methyl-3-(methylsulfonylmethyl)azetidine
• Standard InChI: InChI=1S/C6H13NO2S/c1-5-6(3-7-5)4-10(2,8)9/h5-7H,3-4H2,1-2H3
• Standard InChI Key: HNYWLFBFDMEHNC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CN1)CS(=O)(=O)C

Introduction

2-Methyl-3-((methylsulfonyl)methyl)azetidine is a chemical compound with the CAS number 2387600-44-2. It belongs to the azetidine class, characterized by a four-membered nitrogen-containing ring. The compound's molecular formula is C₆H₁₃NO₂S, and its molecular weight is 163.24 g/mol. The presence of the methylsulfonyl group contributes to its unique properties and potential biological activities.

Synthesis Methods

The synthesis of 2-Methyl-3-((methylsulfonyl)methyl)azetidine can be achieved through several methods, although specific conditions and reagents may vary based on the desired yield and purity of the final compound. Typically, these methods involve the formation of the azetidine ring followed by the introduction of the methylsulfonyl group.

Applications and Research Findings

2-Methyl-3-((methylsulfonyl)methyl)azetidine is primarily investigated for its potential applications in pharmaceuticals. Its unique structure may offer advantages in drug design, particularly for developing new therapies targeting specific diseases such as cancer or metabolic disorders. Additionally, it may serve as a valuable intermediate in organic synthesis due to its reactive functional groups.

Interaction studies involving this compound are crucial for understanding its biological mechanisms. Preliminary research suggests that compounds with similar structures can interact with protein targets involved in disease pathways. Such studies typically utilize techniques like molecular docking simulations and binding affinity assays to elucidate these interactions.

Structural Isomers and Stereochemistry

2-Methyl-3-((methylsulfonyl)methyl)azetidine has several structural isomers, including (2R,3R)-, (2S,3S)-, and (2R,3S)-forms. The stereochemistry of these isomers can significantly influence their biological activity and pharmacokinetic properties. For example, the (2R,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine hydrochloride has a CAS number of 2387566-20-1 and a molecular weight of 199.70 g/mol.

Table of Isomers

Isomer	CAS Number	Key Features
(2R,3R)-2-Methyl-3-((methylsulfonyl)methyl)azetidine	2725774-19-4	Hydrochloride salt form; potential for biological activity
(2S,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine	2725774-17-2	Structural isomer; differing stereochemistry may influence activity
(2R,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine hydrochloride	2387566-20-1	Another stereoisomer; provides insight into stereochemical effects on activity

The uniqueness of 2-Methyl-3-((methylsulfonyl)methyl)azetidine lies in its specific stereochemistry and functional groups that differentiate it from related compounds. This structural specificity could lead to distinct biological activities or pharmacokinetic properties that warrant further investigation.